Cas no 2228750-58-9 (3-{6-methylimidazo2,1-b1,3thiazol-5-yl}azetidine)

• Product Name: 3-{6-methylimidazo2,1-b1,3thiazol-5-yl}azetidine
• CAS No: 2228750-58-9
• MF: C₉H₁₁N₃S
• MW: 193.268739938736
• CID: 6313983
• PubChem ID: 165611513
• Update Time: 2025-10-31

3-{6-methylimidazo2,1-b1,3thiazol-5-yl}azetidine Chemical and Physical Properties

Names and Identifiers

• 3-{6-methylimidazo2,1-b1,3thiazol-5-yl}azetidine
• 2228750-58-9
• EN300-1757604
• 3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}azetidine

• Inchi： 1S/C9H11N3S/c1-6-8(7-4-10-5-7)12-2-3-13-9(12)11-6/h2-3,7,10H,4-5H2,1H3
• InChI Key： UYCSUWPYGMLIDY-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2C1CNC1

Computed Properties

• Exact Mass: 193.06736854g/mol
• Monoisotopic Mass: 193.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-{6-methylimidazo2,1-b1,3thiazol-5-yl}azetidine

Introduction to 3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}azetidine (CAS No. 2228750-58-9)

3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}azetidine, with the CAS number 2228750-58-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a broad range of biological activities. The unique structural features of 3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}azetidine make it a promising candidate for various therapeutic applications.

The chemical structure of 3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}azetidine consists of an azetidine ring fused to a 6-methylimidazo[2,1-b][1,3]thiazole moiety. The presence of the methyl group at the 6-position of the imidazole ring and the azetidine ring provides this compound with distinct chemical and biological properties. Recent studies have highlighted its potential as a modulator of various biological pathways, including those involved in neurodegenerative diseases and cancer.

In the realm of neurodegenerative diseases, 3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}azetidine has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects. Specifically, it has been shown to reduce oxidative stress and inflammation in neuronal cells, which are key factors in the progression of diseases such as Alzheimer's and Parkinson's.

Beyond its neuroprotective properties, 3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}azetidine has also been investigated for its potential anticancer activities. Studies have indicated that this compound can selectively target cancer cells by inhibiting specific signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the PI3K/Akt/mTOR pathway in breast cancer cells, leading to reduced tumor growth and increased apoptosis.

The synthesis of 3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}azetidine involves a series of well-defined chemical reactions. The key steps include the formation of the azetidine ring through a ring-closing metathesis reaction and the subsequent coupling with the 6-methylimidazo[2,1-b][1,3]thiazole moiety. These synthetic methods have been optimized to achieve high yields and purity levels, making large-scale production feasible for further clinical development.

In terms of pharmacokinetics and safety profiles, preliminary studies have shown that 3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}azetidine exhibits favorable properties. It has good oral bioavailability and a long half-life in vivo, which are crucial for its potential use as an oral therapeutic agent. Additionally, toxicity studies have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects.

The potential applications of 3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}azetidine extend beyond neurodegenerative diseases and cancer. Ongoing research is exploring its effects on other conditions such as inflammatory disorders and metabolic diseases. For example, recent studies have suggested that this compound may have anti-inflammatory properties by modulating cytokine production in immune cells.

In conclusion, 3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}azetidine (CAS No. 2228750-58-9) represents a promising lead compound in the development of novel therapeutics. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and clinical trials. As research continues to uncover its full potential, this compound may play a significant role in advancing treatments for a wide range of diseases.